Cas no 63951-05-3 (Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-)

Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]- structure
63951-05-3 structure
Product Name:Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-
CAS No:63951-05-3
MF:C16H16N2S
MW:268.376642227173
CID:504983
PubChem ID:115915
Update Time:2025-04-19

Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-[3-(phenylmethyl)-2-thiazolidinylidene]-
    • N-(3-benzyl-1,3-thiazolidin-2-ylidene)-N-phenylamine
    • USAF A-844
    • BRN 0218336
    • 2-27-00-00196 (Beilstein Handbook Reference)
    • Aniline, N-(2-(3-benzylthiazolidylidene))
    • N-[(2E)-3-benzyl-1,3-thiazolidin-2-ylidene]-N-phenylamine
    • N-(2-(3-Benzylthiazolidylidene))aniline
    • 63951-05-3
    • Inchi: 1S/C16H16N2S/c1-3-7-14(8-4-1)13-18-11-12-19-16(18)17-15-9-5-2-6-10-15/h1-10H,11-13H2/b17-16-
    • InChI Key: LQRGKVHFSGIRFD-MSUUIHNZSA-N
    • SMILES: S1/C(=N\C2C=CC=CC=2)/N(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 268.10358
  • Monoisotopic Mass: 268.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 421.9°C at 760 mmHg
  • Flash Point: 209°C
  • Refractive Index: 1.629
  • PSA: 15.6
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